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Compound of Interest

Compound Name: ARL67156 trisodium hydrate

Cat. No.: B14013411 Get Quote

For researchers and drug development professionals, ensuring the safe handling and disposal

of laboratory chemicals is paramount. This guide provides detailed procedures for the proper

disposal of ARL67156 trisodium hydrate, a selective ecto-ATPase inhibitor, ensuring the

safety of laboratory personnel and compliance with regulations.

Disposal Procedures
Proper disposal of ARL67156 trisodium hydrate should always be in accordance with local,

state, and federal regulations. The following steps provide a general guideline for its safe

disposal:

Consult Safety Data Sheet (SDS): Before handling, thoroughly review the product-specific

Safety Data Sheet for detailed safety and handling information.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling ARL67156 trisodium hydrate.

Small Spills:

For small spills, absorb the solution with an inert, non-combustible material such as

diatomite or universal binders.

Decontaminate the affected surfaces and any contaminated equipment by scrubbing with

alcohol.
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Collect the absorbed material and any contaminated items into a suitable, labeled, and

closed container for disposal.[1]

Unused or Waste Product:

Collect and arrange for disposal in suitable and closed containers.[1]

Dispose of the waste material through a licensed professional waste disposal service. It is

crucial not to dispose of the chemical down the drain or into the environment.

Contaminated Packaging:

Dispose of contaminated packaging in the same manner as the unused product.

Quantitative and Physical Data
The following table summarizes key quantitative and physical properties of ARL67156
trisodium hydrate.

Property Value

Molecular Formula C₁₅H₂₁Br₂N₅Na₃O₁₂P₃

Molecular Weight 785.05 g/mol

Purity ≥98% (HPLC)[2]

Appearance White to off-white solid[2]

Storage Temperature -20°C[2]

Solubility in Water 15.78 mg/mL (20 mM)

Inhibitor Constants (Ki)
NTPDase1 (CD39): 11 µM, NTPDase3: 18 µM,

NPP1: 12 µM[3][4]

Mechanism of Action: Inhibition of Purinergic
Signaling
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ARL67156 trisodium hydrate is a competitive inhibitor of several ectonucleotidases, enzymes

that play a crucial role in regulating extracellular ATP and adenosine levels, which are important

signaling molecules. The diagram below illustrates the inhibitory action of ARL67156 on this

pathway.

Figure 1: ARL67156 Inhibition of Ectonucleotidases
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Click to download full resolution via product page

Caption: ARL67156 inhibits the ectonucleotidases CD39 and CD73.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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